Cas no 78635-85-5 (1-methylpyrrolidin-3-one;hydrochloride)

• Product Name: 1-methylpyrrolidin-3-one;hydrochloride
• CAS No: 78635-85-5
• MF: C₅H₁₀ClNO
• MW: 135.592000484467
• MDL: MFCD17015285
• CID: 841045
• PubChem ID: 12619383
• Update Time: 2025-06-09

1-methylpyrrolidin-3-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methylpyrrolidin-3-one hydrochloride
• 1-Methyl-3-pyrrolidinone hcl
• 1-Methyl-3-pyrrolidinone hydrochloride
• 1-METHYL-PYRROLIDIN-3-ONE HYDROCHLORIDE
• 1-METHYL-PYRROLIDIN-3-ONE HCL
• AK131052
• KB-219274
• RW3893
• 1-methylpyrrolidin-3-one;hydrochloride
• CS-0172438
• DTXSID70504560
• AMY25051
• MFCD17015285
• 1-Methyl-3-pyrrolidinone, HCl
• 1-Methylpyrrolidin-3-onehydrochloride
• 1-Methylpyrrolidin-3-one--hydrogen chloride (1/1)
• AKOS016014481
• AS-38102
• 78635-85-5
• DB-354531

• MDL： MFCD17015285
• Inchi： 1S/C5H9NO.ClH/c1-6-3-2-5(7)4-6;/h2-4H2,1H3;1H
• InChI Key： CMLYAYLOSPXWCQ-UHFFFAOYSA-N
• SMILES： Cl.O=C1CN(C)CC1

Computed Properties

• Exact Mass: 135.0450916g/mol
• Monoisotopic Mass: 135.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Color/Form: Brown to Dark-brown Solid
• Melting Point: 56-60 ºC

1-methylpyrrolidin-3-one;hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280;P305+P351+P338
• Hazard Category Code： R41
• Safety Instruction： S26;S39
• Hazardous Material Identification：
• Risk Phrases：41
• Storage Condition：2-8 °C